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Research has shown that celastrol's therapeutic effects are primarily mediated through the modulation of key
inflammatory and cellular stress pathways. The diagram below illustrates the core signaling pathways

targeted by celastrol.
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Core signaling pathways targeted by celastrol.
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Experimental Models and Therapeutic Efficacy

Preclinical studies across diverse disease models have substantiated celastrol's historical uses and revealed

new applications. Key experimental findings are summarized in the table below.

Disease Area

Experimental Model

Reported Efficacy & Key
Mechanisms

Citations

Rheumatoid
Arthritis (RA)

Multiple Sclerosis
(MS)

Systemic Lupus
Erythematosus
(SLE)

Obesity / Metabolic
Disease

Neurodegenerative
Diseases

Rat adjuvant arthritis (AA);
Mouse collagen-induced
arthritis (CIA); Human RA
fibroblast-like
synoviocytes (RA-FLS)

Experimental autoimmune
encephalomyelitis (EAE)
in mice/rats

BW F1 mice; BALB/c mice

Diet-induced obese (DIO)
mice; db/db mice

MPTP mouse model
(Parkinson's); Transgenic
models (Alzheimer's)

Reduced arthritis severity, modulated
pro-inflammatory
cytokines/chemokines, rebalanced
Th17/Treg cells, inhibited synovial
fibroblast invasion, protected against
bone/cartilage damage.

Modulated Th17 responses, shifted
Th1l toward Th2 response, increased
anti-inflammatory IL-10, inhibited
NF-kB and TLR2 expression.

Decreased urine protein excretion,
TGF-B production, and serum
autoantibody levels.

Potent leptin sensitizer: reduced
food intake and body weight,
increased energy expenditure.
Improved insulin resistance and lipid
metabolism.

Protected against neuronal
apoptosis, reduced oxidative stress
and pro-inflammatory cytokines,
induced neuroprotective heat-shock
proteins.
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. . Reported Efficacy & Key .
Disease Area Experimental Model . Citations
Mechanisms

Cancer Various in vitro cancer cell  Induced apoptosis, inhibited [4][1]
lines and in vivo animal proliferation, migration, invasion, and
models angiogenesis via PI3K/Akt, NF-kB,

Bcl-2/Bax, and ROS/INK pathways.

Research Protocols: Key Experimental Methodologies

For researchers aiming to investigate celastrol's mechanisms, the following established protocols provide a

methodological foundation.

1. Assessing Anti-Inflammatory Activity via NF-kB Pathway Inhibition

Objective: To evaluate the effect of celastrol on the NF-kB signaling pathway in macrophages.
Cell Line: RAW 264.7 murine macrophage-like cells.
Treatment: Pre-treat cells with celastrol (e.g., 0.5-2 uM) for 2 hours, then stimulate with LPS (e.g.,
100 ng/mL) for 15-30 minutes to activate NF-kB.
Key Readouts:

o Western Blot: Analyze nuclear and cytoplasmic fractions for NF-kB p65 subunit translocation.

Degradation of IkBa in cytoplasmic fractions.
o ELISA: Measure TNF-q, IL-6, and IL-1[3 levels in cell culture supernatants.
o EMSA: Confirm NF-kB DNA binding activity in nuclear extracts.

2. Evaluating Anti-Cancer Efficacy through Apoptosis Induction

Objective: To determine the pro-apoptotic effect of celastrol on cancer cells.
Cell Lines: A549 (lung), MCF-7 (breast), HepG2 (liver) cancer cells.
Treatment: Treat cells with a range of celastrol concentrations (e.g., 0.1-5 uM) for 24-48 hours.
Key Readouts:
o MTT Assay: Assess cell viability and calculate IC50 values.
o Flow Cytometry: Use Annexin V-FITC/PI staining to quantify apoptotic cell population.
o Western Blot: Analyze cleavage of caspase-3 and PARP, and changes in Bcl-2/Bax ratio.

3. Investigating Leptin Sensitization for Obesity

¢ Objective: To confirm celastrol's role as a leptin sensitizer in a diet-induced obesity model.
¢ Animal Model: C57BL/6 male mice fed a high-fat diet for 10-12 weeks.
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e Treatment: Administer celastrol (e.g., 100 ug/kg, i.p. or oral gavage) daily for 2-4 weeks.
¢ Key Readouts:
o Food Intake & Body Weight: Measured daily.
o Biochemical Analysis: Monitor blood glucose and leptin levels.
o Immunohistochemistry/Western Blot: Analyze p-STAT3 levels in hypothalamic tissue
sections.

Current Research Focus and Clinical Translation
Challenges

Despite its potent activity, celastrol faces significant challenges for clinical application. The search for viable

solutions is a major focus of contemporary research, as visualized below.
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Major research challenges and strategic solutions for celastrol.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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